Cas no 1561584-59-5 (7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)

7-[(9H-Fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid is a specialized bicyclic amino acid derivative used in peptide synthesis and medicinal chemistry. Its key structural feature is the rigid azabicyclo[2.2.1]heptane scaffold, which imparts conformational restraint, enhancing binding affinity and selectivity in target interactions. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, facilitating efficient deprotection under mild basic conditions. This compound is particularly valuable for designing constrained peptides and peptidomimetics, offering improved metabolic stability and bioavailability. Its high purity and well-defined stereochemistry make it a reliable building block for advanced research in drug discovery and biochemical studies.
7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid structure
1561584-59-5 structure
Product Name:7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
CAS No:1561584-59-5
MF:C22H21NO4
MW:363.406446218491
CID:4606208
Update Time:2025-06-10

7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
    • Inchi: 1S/C22H21NO4/c24-21(25)18-11-13-9-10-20(18)23(13)22(26)27-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,13,18-20H,9-12H2,(H,24,25)
    • InChI Key: WFCSGQCVDZALMQ-UHFFFAOYSA-N
    • SMILES: C12N(C(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)C(CC1)CC2C(O)=O

7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-77188-0.05g
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
1561584-59-5 95.0%
0.05g
$285.0 2025-02-22
Enamine
EN300-77188-0.1g
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
1561584-59-5 95.0%
0.1g
$426.0 2025-02-22
Enamine
EN300-77188-0.25g
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
1561584-59-5 95.0%
0.25g
$607.0 2025-02-22
Enamine
EN300-77188-0.5g
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
1561584-59-5 95.0%
0.5g
$959.0 2025-02-22
Enamine
EN300-77188-1.0g
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
1561584-59-5 95.0%
1.0g
$1229.0 2025-02-22
Enamine
EN300-77188-2.5g
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
1561584-59-5 95.0%
2.5g
$2408.0 2025-02-22
Enamine
EN300-77188-5.0g
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
1561584-59-5 95.0%
5.0g
$3562.0 2025-02-22
Enamine
EN300-77188-10.0g
7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
1561584-59-5 95.0%
10.0g
$5283.0 2025-02-22

Additional information on 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

Recent Advances in the Application of 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 1561584-59-5) in Chemical Biology and Pharmaceutical Research

The compound 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS: 1561584-59-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the field of peptide and peptidomimetic drug development. This bicyclic structure, featuring a Fmoc-protected amine and a carboxylic acid functional group, offers unique conformational constraints that are highly valuable for modulating peptide-receptor interactions. Recent studies have highlighted its potential in addressing challenges related to peptide stability, bioavailability, and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the design of constrained peptidomimetics targeting G protein-coupled receptors (GPCRs). The rigid bicyclo[2.2.1]heptane scaffold was shown to effectively mimic β-turn structures in peptides, leading to improved metabolic stability while maintaining high receptor binding affinity. The researchers synthesized a series of analogs using 1561584-59-5 as a building block, achieving nanomolar potency against several clinically relevant GPCR targets.

In the field of antimicrobial drug development, a recent patent application (WO2023056421) describes the incorporation of 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid into novel cyclic lipopeptide antibiotics. The constrained structure was found to enhance membrane permeability while reducing susceptibility to bacterial resistance mechanisms. The resulting compounds showed promising activity against multidrug-resistant Gram-positive pathogens, with MIC values in the 0.5-2 μg/mL range.

From a synthetic chemistry perspective, advances in the preparation of 1561584-59-5 have been reported in Organic Process Research & Development (2024). The new synthetic route features an improved catalytic asymmetric Diels-Alder reaction as the key step, achieving >95% ee and 80% overall yield on a multi-gram scale. This development addresses previous challenges in the large-scale production of this valuable building block, making it more accessible for medicinal chemistry applications.

Recent computational studies have provided insights into the conformational preferences of this bicyclic system. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2023) reveal that the scaffold adopts well-defined conformational states that can be predictably tuned through modifications at the 2-position carboxyl group. This predictability makes 1561584-59-5 particularly valuable for rational drug design approaches.

In conclusion, 7-[(9H-fluoren-9-ylmethoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (1561584-59-5) continues to demonstrate significant value across multiple areas of pharmaceutical research. Its unique structural features enable the development of conformationally constrained bioactive molecules with improved pharmacological properties. Recent advances in synthetic accessibility and deepened understanding of its conformational behavior suggest growing applications in drug discovery programs targeting challenging biological targets.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD